Cas no 871825-56-8 (1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 871825-56-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD08271954
• CID: 719659
• PubChem ID: 20109897
• Update Time: 2025-10-28

1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid
• 1-Methyl-3-thien-2-yl-1H-pyrazole-5-carboxylic acid
• 2-Methyl-5-thiophen-2-yl-2H-pyrazole-3-carboxylic acid
• 2-methyl-5-thiophen-2-ylpyrazole-3-carboxylic acid
• 1-methyl-3-(2-thienyl)pyrazole-5-carboxylic acid
• BB_SC-5923
• 871825-56-8
• BRD-K54697736-001-01-2
• 1-methyl-3-(2-thienyl)-1{H}-pyrazole-5-carboxylic acid
• F1967-0109
• EN300-238036
• 2-Methyl-5-(thiophen-2-yl)-2H-pyrazole-3-carboxylic acid
• Z1269176838
• 1-methyl-3-thien-2-yl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• AKOS000302363
• 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylicacid
• FT-0678797
• MFCD08271954
• FS-2305
• DTXSID10602559
• A862741
• BB 0217971
• 2-methyl-5-(thiophen-2-yl)pyrazole-3-carboxylic acid
• DB-076869
• STK392522
• 1-methyl-3-(2-thienyl)-1H-pyrazole-5-carboxylic acid
• BBL012442

• MDL： MFCD08271954
• Inchi： 1S/C9H8N2O2S/c1-11-7(9(12)13)5-6(10-11)8-3-2-4-14-8/h2-5H,1H3,(H,12,13)
• InChI Key： YSTOGMCNCZGBTG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.44
• Melting Point: 173 °C
• Boiling Point: 423.3°C at 760 mmHg
• Flash Point: 209.8°C
• Refractive Index: 1.692
• PSA: 83.36000
• LogP: 1.84680

1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid

Professional Introduction to 1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 871825-56-8)

1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 871825-56-8, belongs to the pyrazole family, which is well-known for its broad spectrum of pharmacological applications. The presence of a thiophene ring in its structure enhances its chemical diversity and functional potential, making it a valuable scaffold for drug discovery and development.

The< strong>1-methyl substituent at the 1-position of the pyrazole ring contributes to the compound's stability and reactivity, while the< strong>thiophen-2-yl moiety at the 3-position introduces sulfur atoms, which are known to participate in various biological interactions. The< strong>5-carboxylic acid group at the 5-position of the pyrazole ring further extends its utility as a precursor for synthesizing more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their efficacy and selectivity. Pyrazole derivatives, in particular, have been extensively studied for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The< strong>1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid structure represents a promising candidate for further investigation due to its ability to interact with multiple biological targets.

Recent research has highlighted the potential of thiophene-pyrazole hybrids as inhibitors of various enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that certain derivatives of this class can modulate the activity of kinases and other signaling proteins, leading to therapeutic benefits. The< strong>thiophen-2-yl group in< strong>1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid is particularly important as it can engage in hydrogen bonding and π-stacking interactions with biological targets, enhancing binding affinity.

The< strong>5-carboxylic acid functionality provides an additional site for chemical modification, allowing researchers to tailor the compound's properties for specific applications. This versatility makes< strong>1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid a valuable building block for synthesizing novel drugs with improved pharmacokinetic profiles. For example, conjugation with other pharmacophores or derivatization to enhance solubility or metabolic stability are common strategies employed in drug development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science due to its ability to form stable complexes with metal ions and other small molecules. These complexes can be used in various industrial processes, including catalysis and sensor development. The< strong>methyl group at the 1-position also contributes to the compound's overall stability, making it suitable for long-term storage and transport without significant degradation.

The synthesis of< strong>1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, reducing costs and environmental impact.

The biological activity of< strong>1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid has been evaluated through various in vitro and in vivo assays. Preliminary studies have demonstrated its potential as an inhibitor of enzymes involved in cancer cell proliferation and inflammation. Furthermore, its ability to cross cell membranes suggests that it may be suitable for oral administration, increasing its therapeutic potential.

The structural features of this compound make it an attractive candidate for further exploration in drug discovery programs. The combination of a pyrazole core with a thiophene substituent provides a unique scaffold that can be modified to target specific diseases or conditions. Researchers are particularly interested in developing derivatives that exhibit improved selectivity and reduced side effects compared to existing therapies.

In conclusion, 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 871825-56-8) is a versatile heterocyclic compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activities make it a valuable asset for drug development efforts aimed at addressing various diseases. Continued research into this compound and its derivatives will likely lead to new therapeutic breakthroughs in the coming years.